Cas no 2877635-74-8 (4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine)

• Product Name: 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine
• CAS No: 2877635-74-8
• MF: C₁₄H₁₉FN₄OS
• MW: 310.390264749527
• CID: 5328730
• PubChem ID: 165434641
• Update Time: 2025-06-24

4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• F6752-5470
• AKOS040865467
• 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine
• 2877635-74-8
• [1-(5-Fluoro-2-pyrimidinyl)-4-piperidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C14H19FN4OS/c15-12-9-16-14(17-10-12)19-3-1-11(2-4-19)13(20)18-5-7-21-8-6-18/h9-11H,1-8H2
• InChI Key： QUIYOEXSPSYSKH-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=C(F)C=N2)CC1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 310.12636058g/mol
• Monoisotopic Mass: 310.12636058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.7±60.0 °C(Predicted)
• pka: 3.93±0.42(Predicted)

Additional information on 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine

Introduction to 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine (CAS No. 2877635-74-8)

4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2877635-74-8, represents a promising candidate in the development of novel therapeutic agents. Its molecular architecture, featuring a thiomorpholine core conjugated with a piperidine moiety and a 5-fluoropyrimidine substituent, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The significance of this compound lies in its potential applications across multiple therapeutic domains. The presence of a fluoropyrimidine group introduces a fluorine atom, which is well-documented for its role in enhancing metabolic stability and bioavailability of pharmaceuticals. This feature is particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial for achieving desired therapeutic outcomes. Additionally, the piperidine ring contributes to the compound's solubility and binding affinity, making it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The structural motifs present in 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine align well with this research trend. For instance, the thiomorpholine scaffold has been extensively studied for its ability to modulate enzyme activity through selective binding interactions. This scaffold's flexibility allows for the design of molecules that can interact with biological targets with high precision, minimizing off-target effects.

Moreover, the incorporation of a 5-fluoropyrimidine group into the molecular structure suggests potential applications in oncology. Fluoropyrimidines are well-known for their role as antineoplastic agents, often functioning as substrates or inhibitors of enzymes critical for cancer cell proliferation. The combination of these structural elements in 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine may confer dual functionality, enabling simultaneous modulation of multiple pathways involved in tumor growth and survival.

Recent advancements in computational chemistry have facilitated the rapid screening of vast chemical libraries to identify promising candidates like 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine. Machine learning algorithms and molecular docking studies have been instrumental in predicting binding affinities and interactions between this compound and biological targets. These computational approaches have accelerated the drug discovery process, allowing researchers to prioritize compounds based on their potential efficacy and safety profiles.

The synthesis of 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the thiomorpholine ring typically involves nucleophilic substitution or cyclization reactions, while the attachment of the fluoropyrimidine group may involve cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

In vitro studies have begun to explore the biological activity of 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine, focusing on its interactions with key enzymes and receptors relevant to human health. Preliminary data suggest that this compound exhibits inhibitory effects on certain kinases, potentially making it effective against cancers driven by aberrant kinase activity. Further research is needed to fully elucidate its mechanism of action and to assess its potential as a lead compound for drug development.

The pharmaceutical industry is increasingly recognizing the importance of structural diversity in drug discovery programs. Compounds like 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine, with their unique combination of functional groups, offer opportunities to develop novel therapeutics with improved pharmacological properties. As research continues, it is expected that more derivatives will be synthesized and evaluated, expanding the therapeutic potential of this class of compounds.

Regulatory considerations also play a critical role in advancing compounds like 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine through clinical development pipelines. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous preclinical safety assessments are essential steps before human trials can commence. These regulatory milestones underscore the commitment required to bring new drugs from bench to market.

The economic impact of discovering new therapeutic agents cannot be overstated. The development of drugs targeting cancer and other chronic diseases represents a substantial investment by pharmaceutical companies worldwide. Compounds such as 4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine, if proven effective and safe, could generate significant revenue streams while addressing unmet medical needs.

Collaboration across academic institutions, biotechnology firms, and pharmaceutical companies is essential for maximizing the translational potential of compounds like this one. Open innovation models foster knowledge sharing and resource pooling, accelerating progress from early-stage discovery to late-stage clinical development. Such collaborative efforts are vital for advancing treatments that improve patient outcomes globally.

In conclusion,4-[1-(5-fluoropyrimidin-2-yl)piperidine-4-carbonyl]thiomorpholine (CAS No. 2877635-74-8) exemplifies how structural innovation can lead to novel therapeutic candidates with significant promise for human health applications. Its unique combination of functional groups positions it as a versatile scaffold for further development work aimed at addressing critical unmet medical needs across multiple disease areas including oncology where targeted therapies continue to evolve rapidly thanks largely due advances both computational methods synthetic techniques available today。